N-(2-fluorophenyl)morpholine-4-carboxamide

• IUPAC Name: N-(2-fluorophenyl)morpholine-4-carboxamide
• InChI: InChI=1S/C11H13FN2O2/c12-9-3-1-2-4-10(9)13-11(15)14-5-7-16-8-6-14/h1-4H,5-8H2,(H,13,15)
• InChI Key: OKWDMSNRXXZXDP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)NC2=CC=CC=C2F
• Molecular Formula: C11H13FN2O2
• Molecular Weight: 224.23 g/mol

Description

N-(2-fluorophenyl)morpholine-4-carboxamide, also known as FPhMC, is a chemical compound that belongs to the class of morpholine-based drugs. FPhMC has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

• Antitumor Activity : Certain compounds similar to N-(2-fluorophenyl)morpholine-4-carboxamide, such as 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, have been synthesized and shown to inhibit the proliferation of some cancer cell lines (Hao et al., 2017).

• Radioligands for PET Imaging : Derivatives of the compound have been used as potential radioligands for noninvasive assessment of peripheral benzodiazepine type receptors (PBR) in vivo with positron emission tomography (PET) (Matarrese et al., 2001).

• Antibacterial and Antifungal Activities : N-(4-Morpholin-3-fluorophenyl)-N-(furan-2-ylmethyl)-2-substituted phenoxypropanamide derivatives have shown good antibacterial and antifungal activities (Velupillai et al., 2015).

• Corrosion Inhibitors : Morpholine and piperazine-based carboxamide derivatives have been studied as corrosion inhibitors for mild steel in acidic medium, indicating their potential in industrial applications (Nnaji et al., 2017).

• Anti-inflammatory Activity : Morpholine-based carboxamides have been synthesized and evaluated for anti-inflammatory activity, with some compounds showing high potency (Honavar et al., 2020).

• Antidepressive Activity : Compounds like 3-methyl-5-phenyl-2-(3-fluorophenyl)morpholine hydrochloride have been synthesized and evaluated for their antidepressant activities in animal models (Yuan, 2012).